Cas no 5423-54-1 (1,5-Naphthyridin-4-ol)

• Product Name: 1,5-Naphthyridin-4-ol
• CAS No: 5423-54-1
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD00234402
• CID: 45851
• PubChem ID: 224584
• Update Time: 2025-06-08

1,5-Naphthyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-1,5-naphthyridine
• [1,5]Naphthyridin-4-ol
• 4-Hydroxy-1,5-naphthyridine,1,5-Naphthyridin-4-ol
• 1,5-naphthyridin-4(1H)-one
• 1,5-Naphthyridin-4-ol
• 1H-1,5-naphthyridin-4-one
• NSPLFNGUPLZYHV-UHFFFAOYSA-N
• 1,5-naphtyridin-4-ol
• NSC13205
• 1,5-Naphthyridine-4-ol
• Pyrido[3,2-b]pyridin-4-ol
• 4-hydroxy-[1,5]naphthyridine
• pyridino[3,2-b]pyridin-4-ol
• 4-hydroxy-[1,5]-naphthyridine
• BCP27421
• SBB086479
• 1,4-dihydro-1,5-
• 5423-54-1
• EN300-104643
• ZB0154
• 1H-[1,5] NAPHTHYRIDIN-4-ONE
• MFCD00234402
• 1,4-dihydro-1,5-naphthyridin-4-one
• SB37592
• 1H-[1,5]naphthyridin-4-one
• J-515463
• AKOS005146008
• NSC-13205
• SCHEMBL276385
• SY045543
• FT-0714236
• 1,4-dihydro-4-oxo-1,5-naphthyridine
• DTXSID10901670
• AM20061299
• Z1198152632
• 1 pound not5-Naphthyridin-4-ol
• AKOS022181201
• A15639
• 16795-72-5
• AC-907/25004771
• N16989
• SB21441
• CS-W005347
• DB-013772
• Pyrido(3,2-b)pyridin-4-ol
• 1,5-Naphthyridine, 4-hydroxy-

• MDL： MFCD00234402
• Inchi： 1S/C8H6N2O/c11-7-3-5-9-6-2-1-4-10-8(6)7/h1-5H,(H,9,11)
• InChI Key： NSPLFNGUPLZYHV-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C=CC=NC=21

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8
• Topological Polar Surface Area: 42

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.267
• Boiling Point: 295.3°Cat760mmHg
• Flash Point: 132.4°C
• Refractive Index: 1.705
• PSA: 46.01000
• LogP: 1.33540

1,5-Naphthyridin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,5-Naphthyridin-4-ol

Recent Advances in the Study of 1,5-Naphthyridin-4-ol (CAS: 5423-54-1) and Its Applications in Chemical Biology and Medicine

1,5-Naphthyridin-4-ol (CAS: 5423-54-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound, characterized by its naphthyridine core, serves as a crucial scaffold for the development of novel therapeutic agents and biochemical tools. Recent studies have explored its potential in targeting various biological pathways, including kinase inhibition, antimicrobial activity, and anticancer effects. This research brief synthesizes the latest findings on 1,5-Naphthyridin-4-ol, highlighting its molecular mechanisms, synthetic routes, and therapeutic prospects.

One of the most promising areas of research involves the use of 1,5-Naphthyridin-4-ol as a kinase inhibitor. Kinases play a pivotal role in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,5-Naphthyridin-4-ol exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are critical targets in oncology. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, resulting in derivatives with improved selectivity and reduced off-target effects. These findings underscore the potential of 1,5-Naphthyridin-4-ol as a lead compound for kinase-targeted therapies.

In addition to its kinase inhibitory properties, 1,5-Naphthyridin-4-ol has shown remarkable antimicrobial activity. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential enzymatic processes. These results suggest that 1,5-Naphthyridin-4-ol derivatives could serve as a foundation for developing new antibiotics to address the growing threat of antimicrobial resistance.

The synthetic accessibility of 1,5-Naphthyridin-4-ol has also been a focal point of recent research. A 2022 paper in Organic Letters described an efficient, scalable synthesis of this compound using a palladium-catalyzed cyclization strategy. This method offers advantages such as high yield, mild reaction conditions, and compatibility with diverse functional groups, making it suitable for industrial-scale production. Furthermore, the study highlighted the potential for further derivatization to create libraries of 1,5-Naphthyridin-4-ol analogs for high-throughput screening in drug discovery programs.

Looking ahead, the therapeutic potential of 1,5-Naphthyridin-4-ol extends beyond its current applications. Preliminary studies have indicated its utility in neurodegenerative diseases, where it may modulate pathways involved in protein aggregation and oxidative stress. Additionally, its fluorescent properties have been explored for use in bioimaging and diagnostic applications. As research continues to uncover new facets of this versatile compound, 1,5-Naphthyridin-4-ol is poised to play an increasingly important role in the development of next-generation pharmaceuticals and biochemical tools.

In conclusion, the recent advancements in the study of 1,5-Naphthyridin-4-ol (CAS: 5423-54-1) highlight its multifaceted potential in chemical biology and medicine. From kinase inhibition to antimicrobial activity, this compound offers a rich platform for drug discovery and development. Future research should focus on optimizing its pharmacokinetic properties and exploring its applications in emerging therapeutic areas. The continued investigation of 1,5-Naphthyridin-4-ol promises to yield innovative solutions to some of the most pressing challenges in healthcare today.